Cas no 18409-15-9 (D-Glucopyranose,O-(N-acetyl-a-neuraminosyl)-(2®8)-O-(N-acetyl-a-neuraminosyl)-(2®3)-O-b-D-galactopyranosyl-(1®4)- (9CI))

• Product Name: D-Glucopyranose,O-(N-acetyl-a-neuraminosyl)-(2®8)-O-(N-acetyl-a-neuraminosyl)-(2®3)-O-b-D-galactopyranosyl-(1®4)- (9CI)
• CAS No: 18409-15-9
• MF: C₃₄H₅₆N₂O₂₇
• MW: 924.805653572083
• CID: 122978
• PubChem ID: 5116708
• Update Time: 2025-04-18

D-Glucopyranose,O-(N-acetyl-a-neuraminosyl)-(2®8)-O-(N-acetyl-a-neuraminosyl)-(2®3)-O-b-D-galactopyranosyl-(1®4)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 5-acetamido-6-[2-[5-acetamido-2-carboxy-4-hydroxy-6-(1,2,3-trihydroxypropyl)oxan-2-yl]oxy-1,3-dihydroxypropyl]-2-[3,5-dihydroxy-2-(hydroxymethyl)-6-[4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxan
• ALPHA-NEU5AC-[2->8]-ALPHA-NEU5AC-[2->3]-BETA-D-GAL-[1->4]-D-GLC SODIUM SALT
• DISIALYLLACTOSE
• 3)-O-b-D-galactopyranosyl-(1&reg
• 4)- (9CI)
• 5-(acetylamino)-3,5-dideoxy-D-glycero-alpha-D-galacto-non-2-ulopyranonosyl-(2->8)-5-(acetylamino)-3,5-dideoxy-D-glycero-alpha-D-galacto-non-2-ulopyranonosyl-(2->3)-beta-D-galactopyranosyl-(1->4)-D-glucopyranose
• 8)-O-(N-acetyl-a-neuraminosyl)-(2&reg
• D-Glucopyranose,O-(N-acetyl-a-neuraminosyl)-(2&reg
• disialyllactose sodium
• DISIALYLLACTOSE SODIUM SALT
• Di-(N-acetylneuramin)lactose
• DI-[N-ACETYLNEURAMIN]LACTOSE SODIUM SALT
• α-neu5ac-(2→8)-α-neu5ac-(2→3)-β-d-gal-(1→4)-d-glc
• disialyllactose sodium salt from bovine colostrum
• Di-(N-acetylneuramin)lactose, α-Neu5Ac-(2-8)-α-Neu5Ac-(2-3)-β-D-Gal-(1-4)-D-Glc
• (2S,4S,5R,6R)-5-acetamido-6-[(1R,2R)-2-[(2S,4S,5R,6R)-5-acetamido-2-carboxy-4-hydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxan-2-yl]oxy-1,3-dihydroxy-propyl]-2-[(2R,3S,4S,5R,6R)-3,5-dihydroxy-2-(hydroxymethyl)-6-[(2R,3S,4R,5R,6R)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-oxan-4-yl]oxy-4-hydroxy-oxane-2-carboxylic acid
• Disialyllactose sodium salt from bovine colostrum, ~75% (HPAE/PAD)
• 5-acetamido-6-[2-[5-acetamido-2-carboxy-4-hydroxy-6-(1,2,3-trihydroxypropyl)oxan-2-yl]oxy-1,3-dihydroxypropyl]-2-[3,5-dihydroxy-2-(hydroxymethyl)-6-[4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxan-4-yl]oxy-4-hydroxyoxane-2-carboxylic acid
• DTXSID60408503
• 18409-15-9
• D-Glucopyranose,O-(N-acetyl-a-neuraminosyl)-(2®8)-O-(N-acetyl-a-neuraminosyl)-(2®3)-O-b-D-galactopyranosyl-(1®4)- (9CI)

• Inchi： 1S/C34H56N2O27/c1-9(41)35-17-11(43)3-33(31(53)54,61-26(17)19(46)13(45)5-37)60-15(7-39)21(48)27-18(36-10(2)42)12(44)4-34(62-27,32(55)56)63-28-20(47)14(6-38)58-30(24(28)51)59-25-16(8-40)57-29(52)23(50)22(25)49/h11-30,37-40,43-52H,3-8H2,1-2H3,(H,35,41)(H,36,42)(H,53,54)(H,55,56)
• InChI Key： IESOVNOGVZBLMG-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)(CC(C(C1C(C(CO)OC1(C(=O)O)CC(C(C(C(C(CO)O)O)O1)NC(C)=O)O)O)NC(C)=O)O)OC1C(C(CO)OC(C1O)OC1C(CO)OC(C(C1O)O)O)O

Computed Properties

• Exact Mass: 924.30704451g/mol
• Monoisotopic Mass: 924.30704451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 18
• Hydrogen Bond Acceptor Count: 27
• Heavy Atom Count: 63
• Rotatable Bond Count: 18
• Complexity: 1570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 22
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -9.7
• Topological Polar Surface Area: 481Ų

Experimental Properties

• Density: 1.78
• Boiling Point: 1415.3°Cat760mmHg
• Flash Point: 809.7°C
• Refractive Index: 1.677

D-Glucopyranose,O-(N-acetyl-a-neuraminosyl)-(2®8)-O-(N-acetyl-a-neuraminosyl)-(2®3)-O-b-D-galactopyranosyl-(1®4)- (9CI) Security Information

• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives